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Compound of Interest

Compound Name:
N-Boc-hexahydro-1H-azepin-4-

one

Cat. No.: B020566 Get Quote

Essential Safety and Handling Guide for N-Boc-
hexahydro-1H-azepin-4-one
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling N-Boc-hexahydro-1H-azepin-4-one (CAS No. 188975-88-4) in a

laboratory setting. The information is tailored for researchers, scientists, and professionals in

drug development to ensure safe handling and maintain laboratory integrity.
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Property Value

Chemical Name N-Boc-hexahydro-1H-azepin-4-one

Synonyms
1-Boc-4-oxoazepane, tert-Butyl 4-oxoazepane-

1-carboxylate

CAS Number 188975-88-4

Molecular Formula C₁₁H₁₉NO₃

Molecular Weight 213.27 g/mol

Appearance
Colorless or yellowish liquid; White or Colorless

to Light yellow powder to lump to clear liquid

Solubility
Soluble in organic solvents such as chloroform,

dichloromethane, ethanol, and ether.[1][2]

Hazard Identification and Personal Protective
Equipment (PPE)
N-Boc-hexahydro-1H-azepin-4-one is classified as a hazardous substance requiring careful

handling to mitigate risks.[3]

Hazard Summary:

Hazard Class GHS Classification
Precautionary Statement
Codes

Acute Toxicity, Oral
Warning (H302: Harmful if

swallowed)[3]
P301 + P312

Skin Corrosion/Irritation
Warning (H315: Causes skin

irritation)[3]
P302 + P352

Serious Eye Damage/Irritation
Warning (H319: Causes

serious eye irritation)[3]
P305 + P351 + P338

Specific Target Organ Toxicity
Warning (H335: May cause

respiratory irritation)[3]
P261, P271
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Required Personal Protective Equipment (PPE):

A comprehensive PPE strategy is crucial for the safe handling of this compound.[4][5] The

following equipment is mandatory:

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[6]

Protects against splashes and

vapors that can cause serious

eye irritation.[7]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Inspect

gloves for integrity before each

use.[4][6]

Prevents skin contact which

can cause irritation.[8]

Respiratory Protection

Use a NIOSH-approved

respirator with a type ABEK

(EN 14387) filter. Ensure

proper fit and use in a well-

ventilated area or under a

chemical fume hood.[6][7]

Protects against inhalation of

harmful vapors which may

cause respiratory tract

irritation.[3][8]

Protective Clothing
A lab coat or chemical-

resistant apron.[5][7]

Provides a barrier against

accidental spills and splashes.

[5]

Footwear
Closed-toe, chemical-resistant

shoes.
Protects feet from spills.

Procedural Guidance: Handling and Storage
Adherence to a strict operational protocol is essential to minimize exposure and ensure a safe

laboratory environment.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure that the Safety Data Sheet (SDS) has been reviewed

and is readily accessible.[9] Verify that all required PPE is available and in good condition.
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Work Area Setup: All handling of N-Boc-hexahydro-1H-azepin-4-one should be conducted

in a well-ventilated laboratory, preferably within a certified chemical fume hood.[6][10]

Personal Protective Equipment: Don all required PPE, including eye and face protection,

gloves, respiratory protection, and a lab coat, before opening the container.

Dispensing: Carefully open the container, avoiding inhalation of any vapors.[8] Use

appropriate tools (e.g., spatula, pipette) to dispense the required amount of the chemical.

Post-Handling: Securely close the container immediately after use. Clean any contaminated

surfaces and equipment.

Decontamination: Wash hands and any exposed skin thoroughly with soap and water after

handling is complete.[10]

Storage Plan:

Proper storage is critical to maintain the chemical's stability and prevent accidental release.

Storage Condition Requirement

Temperature

Store in a cool, dry place.[8] Recommended

storage temperature is 2-8°C under an inert gas.

[1]

Ventilation Store in a well-ventilated area.[6]

Incompatible Materials
Keep away from strong oxidizing agents and

strong acids.[6][8]

Container Keep container tightly closed.[6]

General Practices
Do not store on benchtops.[11] Avoid storing

near heat sources or in direct sunlight.[11]

Disposal Plan
Proper disposal of N-Boc-hexahydro-1H-azepin-4-one and its containers is imperative to

prevent environmental contamination and ensure regulatory compliance.
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Step-by-Step Disposal Protocol:

Waste Segregation: Do not mix with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Spill Management: In case of a spill, absorb the material with an inert absorbent material

(e.g., vermiculite, sand).[6]

Containerization: Place the absorbed material and any contaminated PPE into a suitable,

labeled, and closed container for disposal.[6]

Labeling: Clearly label the waste container with the chemical name and associated hazards.

Disposal: Dispose of the chemical waste and empty containers through an approved waste

disposal plant, following all local, state, and federal regulations.[6] Do not release into the

environment.[6]

Workflow for Safe Handling and Disposal of N-Boc-hexahydro-1H-azepin-4-one
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Caption: Workflow for the safe handling and disposal of N-Boc-hexahydro-1H-azepin-4-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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